Cas no 6590-94-9 (3,4-Dichlorophenyl isothiocyanate)

3,4-Dichlorophenyl isothiocyanate structure
6590-94-9 structure
Product Name:3,4-Dichlorophenyl isothiocyanate
CAS No:6590-94-9
MF:C7H3Cl2NS
MW:204.076418161392
MDL:MFCD00037828
CID:85720
PubChem ID:23065
Update Time:2025-04-18

3,4-Dichlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dichlorophenyl isothiocyanate
    • 3,4-Dichloroisothiocyanatobenzene
    • 1,2-dichloro-4-isothiocyanatobenzene
    • Isothiocyanic Acid 3,4-Dichlorophenyl Ester
    • Benzene, 1,2-dichloro-4-isothiocyanato-
    • 3,4-Dichlorophenylisothiocyanate
    • OSBIEFWIIINTNJ-UHFFFAOYSA-N
    • Benzene, 1,2-dichloro-4-isothiocyanato- (9CI)
    • ISOTHIOCYANIC ACID, 3,4-DICHLOROPHENYL ESTER
    • 1,2-dichloro-4-isothiocyanato-benzene
    • NSC220236
    • FT-0728406
    • NSC-220236
    • 3,4-Dichloro-1-isothiocyanato-benzene
    • 3,4-Dichloro-1-isothiocyanatobenzene
    • MFCD00037828
    • NSC 220236
    • Benzene,1,2-dichloro-4-isothiocyanato-
    • SCHEMBL1052023
    • L58BMT3A78
    • DTXSID10216115
    • AKOS000279631
    • EINECS 229-526-0
    • H10811
    • NS00035930
    • 1,2-Dichloro-4-isothiocyanatobenzene #
    • BRN 0511101
    • 3,4-Dichlorophenyl isothiocyanate, 97%
    • GS-5479
    • 6590-94-9
    • SY048896
    • EN300-20679
    • F0001-1759
    • 4-12-00-01271 (Beilstein Handbook Reference)
    • D4926
    • J-802102
    • A835274
    • DB-021869
    • MDL: MFCD00037828
    • Inchi: 1S/C7H3Cl2NS/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
    • InChI Key: OSBIEFWIIINTNJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)N=C=S)Cl
    • BRN: 0511101

Computed Properties

  • Exact Mass: 202.93600
  • Monoisotopic Mass: 202.936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 44.4
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Transparent light yellow liquid
  • Density: 1.422 g/mL at 25 °C(lit.)
  • Boiling Point: 148°C/10mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.68(lit.)
  • PSA: 44.45000
  • LogP: 3.72770
  • Sensitiveness: Moisture Sensitive

3,4-Dichlorophenyl isothiocyanate Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S23-S26-S27-S36/37/39-S45
  • RTECS:NX8490000
  • Hazardous Material Identification: C
  • Risk Phrases:R20/21/22; R34
  • Packing Group:III
  • Safety Term:8
  • Packing Group:III
  • Hazard Level:8
  • HazardClass:8
  • PackingGroup:III
  • Storage Condition:0-10°C

3,4-Dichlorophenyl isothiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,4-Dichlorophenyl isothiocyanate Pricemore >>

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3,4-Dichlorophenyl isothiocyanate Production Method

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